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Application Notes: In Vivo Efficacy of S55746 In
Mouse Xenograft Models

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: s55746

CAS No.: 1448525-91-4

Cat. No.: S3316415

Compound: S55746 (also known as BCL201), a novel, orally active, and selective BCL-2 inhibitor [1] [2]
[3]. Mechanism of Action: S55746 is a BH3-mimetic that selectively binds to the hydrophobic groove of
BCL-2, displacing pro-apoptotic proteins to initiate mitochondrial apoptosis in hematological tumor cells [1]

[4]. Its high selectivity for BCL-2 over BCL-XL is crucial for its minimal platelet toxicity [1].

In Vivo Efficacy and Safety Profile In vivo studies demonstrated that S55746, administered orally once
daily, achieved robust anti-tumor efficacy in two disseminated hematological xenograft models (RS4;11
and Toledo) established in female SCID mice [1] [4]. The treatment was well-tolerated, with no observed

weight loss or changes in animal behavior, indicating a favorable safety profile [1] [2].

The table below summarizes the key quantitative data from the in vivo study:

Parameter Details

Animal Model Female SCID mice [4]

Tumor Models RS4;11 (acute lymphoblastic leukemia) and Toledo (lymphoma) xenografts [1] [4]
Dosages 25 mg/kg and 100 mg/kg [4]

Route Oral (p.0.) [1] [4]
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Parameter Details

Dosing Once daily [1]

Frequency

Efficacy Robust anti-tumor efficacy in both models [1] [4]

Outcome

Tolerability No weight loss or change in behavior [1] [2]

BCL-2 Affinity 1.3 nM [1] [4]

(Ki)

Selectivity 70 to 400-fold selectivity for BCL-2 over BCL-XL; no significant binding to MCL-1 or

BFL-1 [1] [4]

Experimental Protocol: Oral Dosing in Mouse Xenograft
Models

1. Objective To evaluate the in vivo anti-tumor efficacy and tolerability of $55746 via oral administration in

mouse models of hematological malignancies.

2. Materials

e Test Compound: S55746 [4].
e Animals: Female SCID mice (e.g., 6-8 weeks old) [4].
e Cell Lines: RS4;11 (BCL-2-dependent ALL) and Toledo (lymphoma) cells for xenograft establishment

[1] [4].
3. Methodology

e Tumor Inoculation: Establish disseminated xenograft models by inoculating mice with tumor cells [4].

e Group Assignment: Randomize tumor-bearing mice into treatment and control groups.

e Dosing Formulation: The specific formulation used for oral gavage in the study was not detailed in
the available sources. For in vivo administration of $55746, Selleckchem provides suggested vehicle
formulations, including a clear solution of 5% DMSO, 40% PEG300, 5% Tween-80, and 50% ddHz0,
which yields a working concentration of 5 mg/mL (7.03 mM) [4]. Note: This is a vendor-suggested
formulation, and its use in the cited publication is not confirmed.
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e Dosing Regimen: Administer S55746 orally at 25 mg/kg and 100 mg/kg once daily [1] [4]. The
control group should receive the vehicle only.

e Tumor Monitoring: Monitor tumor growth/regression and overall animal health throughout the study.

o Efficacy Endpoints: Assess tumor burden and survival.

¢ Tolerability Endpoints: Record body weight and observe behavior daily [1].

Mechanism of Action and Experimental Workflow

The following diagram illustrates the mechanism of §55746 and the workflow of the in vivo experiment:
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Mechanism of S55746 action and in vivo workflow. S55746 selectively inhibits BCL-2, promoting apoptosis
in cancer cells. Oral administration in mouse models shows significant anti-tumor effects without toxicity.

Notes for Researchers

¢ Formulation Consideration: The provided formulation is a vendor suggestion. For a definitive
protocol, consulting the original publication or subsequent studies for their specific formulation details
is critical.

¢ Model Justification: The RS4;11 model was chosen for its documented dependence on BCL-2 for
survival, making it a sensitive system for testing a BCL-2 selective inhibitor [1].

o Safety Profile Confirmation: The absence of thrombocytopenia (a common side effect of BCL-XL
inhibitors) and weight loss underscores the compound's selectivity and tolerability [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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